Cas no 858263-35-1 (4,4-dimethyl-5-phenylpiperidin-2-one)

• Product Name: 4,4-dimethyl-5-phenylpiperidin-2-one
• CAS No: 858263-35-1
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 4660903
• Update Time: 2025-10-28

4,4-dimethyl-5-phenylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-5-phenylpiperidin-2-one

• Inchi： 1S/C13H17NO/c1-13(2)8-12(15)14-9-11(13)10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3,(H,14,15)
• InChI Key： AHVIYUHXIHQZPC-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC=C2)C(C)(C)CC1=O

Additional information on 4,4-dimethyl-5-phenylpiperidin-2-one

Chemical Profile of 4,4-dimethyl-5-phenylpiperidin-2-one (CAS No. 858263-35-1)

4,4-dimethyl-5-phenylpiperidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 858263-35-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative exhibits a unique structural framework that has garnered interest for its potential applications in drug discovery and development. The molecule's composition, featuring a phenyl ring and two methyl substituents at the 4-position of the piperidine ring, contributes to its distinct chemical properties and reactivity patterns.

The structure of 4,4-dimethyl-5-phenylpiperidin-2-one is characterized by a six-membered piperidine core, which is a common motif in many biologically active molecules. The presence of the phenyl group at the 5-position and the two methyl groups at the 4-position introduces steric and electronic effects that influence the compound's interactions with biological targets. This structural configuration makes it a valuable scaffold for designing molecules with specific pharmacological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their diverse biological activities. Studies have demonstrated that compounds with similar structural features to 4,4-dimethyl-5-phenylpiperidin-2-one can exhibit properties such as receptor binding affinity, enzyme inhibition, and modulation of signal transduction pathways. These characteristics make them promising candidates for further investigation in therapeutic contexts.

One of the most compelling aspects of 4,4-dimethyl-5-phenylpiperidin-2-one is its potential role in the development of novel treatments for neurological and psychiatric disorders. Piperidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems, particularly those involving dopamine and serotonin receptors. The specific arrangement of substituents in 4,4-dimethyl-5-phenylpiperidin-2-one may contribute to its ability to interact with these receptors in a way that could lead to therapeutic benefits.

Recent research has also highlighted the compound's synthetic utility as a building block for more complex molecules. The piperidine core can be modified in various ways to create derivatives with enhanced pharmacological properties. For instance, functionalization at different positions on the ring can alter binding affinities or metabolic stability, making it possible to fine-tune the compound's activity profile for specific therapeutic applications.

The chemical synthesis of 4,4-dimethyl-5-phenylpiperidin-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the phenyl and methyl groups at appropriate positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for advancing research from laboratory-scale studies to clinical trials.

In addition to its pharmacological relevance, 4,4-dimethyl-5-phenylpiperidin-2-one has been studied for its spectroscopic properties and potential applications in analytical chemistry. Its unique molecular structure allows it to be detected and characterized using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical methods are crucial for confirming the identity and purity of the compound during synthesis and characterization.

The biological activity of 4,4-dimethyl-5-phenylpiperidin-2-one has been investigated through both computational modeling and experimental assays. Computational studies have helped predict how the molecule might interact with biological targets based on its structure, while experimental assays provide empirical data on its actual activity levels. These combined approaches have been instrumental in understanding the compound's mechanism of action and identifying potential therapeutic applications.

One notable area of research has focused on the compound's potential as an antidepressant agent. Piperidine derivatives have been shown to modulate serotonin reuptake transporters, which are key targets for many existing antidepressants. The structural features of 4,4-dimethyl-5-phenylpiperidin-2-one may allow it to interact with these transporters in a way that could lead to improved efficacy or reduced side effects compared to current treatments.

Another area of interest is the compound's potential role in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have suggested that modulating certain neurotransmitter systems could slow down disease progression or alleviate symptoms. The ability of 4,4-dimethyl-5-phenylpiperidin-2-one to interact with receptors involved in these systems makes it a promising candidate for further investigation.

The toxicological profile of 4,4-dimethyl-5-phenylpiperidin-2-one is also an important consideration in its development as a therapeutic agent. Preclinical toxicity studies are essential for assessing potential risks associated with its use. These studies help determine safe dosage ranges and identify any adverse effects that might need to be managed during clinical trials or if it were to be used therapeutically.

In conclusion, 4,4-dimethyl -5 -phenyl - piper id ine - 2 - one ( CAS No . 858263 -35 -1 ) represents a significant compound with diverse potential applications in pharmaceutical research . Its unique structural features make it a valuable scaffold for designing molecules with specific pharmacological activities . Further research into its biological activity , synthetic utility , and toxicological profile will be crucial for realizing its full therapeutic potential . As our understanding of drug design evolves , compounds like this continue to play a vital role in advancing medical science .